Cas no 82255-42-3 ((R)-2,2-difluoro-1-phenylethanol)

• Product Name: (R)-2,2-difluoro-1-phenylethanol
• CAS No: 82255-42-3
• MF: C₈H₈F₂O
• MW: 158.145329475403
• MDL: MFCD24444397
• CID: 5043692
• PubChem ID: 12955760
• Update Time: 2025-06-26

(R)-2,2-difluoro-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-difluoro-1-phenylethan-1-ol
• 2,2-Difluoro-1-phenylethan-1-ol
• (R)-1-Phenyl-2,2-difluoroethanol
• (R)-2,2-difluoro-1-phenylethanol

• MDL： MFCD24444397
• Inchi： 1S/C8H8F2O/c9-8(10)7(11)6-4-2-1-3-5-6/h1-5,7-8,11H/t7-/m1/s1
• InChI Key： XOYZGEQHDLLDHZ-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (R)-2,2-difluoro-1-phenylethanol

Introduction to (R)-2,2-difluoro-1-phenylethanol (CAS No. 82255-42-3)

(R)-2,2-difluoro-1-phenylethanol, identified by its Chemical Abstracts Service Number (CAS No.) 82255-42-3, is a significant compound in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both fluorine atoms and a chiral center makes it a valuable building block for synthetic chemistry, particularly in the creation of complex molecules with high biological activity.

The< strong>fluorine substitution at the 2,2-position introduces a high electronegativity element, which can significantly influence the electronic and steric properties of the molecule. This feature is particularly useful in medicinal chemistry, where fluorine atoms are often employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The< strong>phenyl group attached to the ethyl backbone provides additional spatial and electronic modulation, making this compound a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in the development of< strong>chiral drugs due to their improved selectivity and reduced side effects compared to their racemic counterparts. (R)-2,2-difluoro-1-phenylethanol serves as an excellent precursor for synthesizing enantiomerically pure compounds that exhibit enhanced pharmacological profiles. Its structural motif has been explored in various drug discovery programs aimed at targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of (R)-2,2-difluoro-1-phenylethanol is its role in the synthesis of< strong>fluorinated heterocycles. These heterocyclic compounds are known for their broad spectrum of biological activities and have been extensively studied for their potential as pharmaceuticals. The incorporation of fluorine into these heterocycles often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. This has made (R)-2,2-difluoro-1-phenylethanol a sought-after reagent in academic and industrial research laboratories.

The< strong>stereochemical purity of (R)-2,2-difluoro-1-phenylethanol is another critical factor that contributes to its importance in pharmaceutical development. Chiral resolution and synthesis are challenging tasks in organic chemistry, but this compound provides a reliable starting point for achieving high enantiomeric excesses. Recent advances in asymmetric catalysis have further streamlined the synthesis of enantiomerically pure compounds like (R)-2,2-difluoro-1-phenylethanol, making it more accessible for large-scale applications.

In the realm of drug discovery, (R)-2,2-difluoro-1-phenylethanol has been utilized in the development of< strong>antiviral agents. The unique combination of fluorine substitution and chiral centers allows for the creation of molecules that can interact selectively with viral enzymes and receptors. This has led to promising candidates for treating emerging infectious diseases and existing viral infections. The compound's ability to undergo further functionalization also makes it a valuable tool for exploring new chemical spaces in antiviral drug design.

The< strong>pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic applications for (R)-2,2-difluoro-1-phenylethanol. Its structural features make it a versatile scaffold for designing molecules with targeted biological activities. For instance, researchers have explored its potential as a precursor for< strong>neuroprotective agents, which are crucial for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system drug development.

In conclusion, (R)-2,2-difluoro-1-phenylethanol (CAS No. 82255-42-3) is a multifaceted compound with significant implications in chiral chemistry and pharmaceutical research. Its unique structural features, including fluorine substitution and a chiral center, make it a valuable intermediate for synthesizing complex molecules with high biological activity. The growing interest in fluorinated heterocycles and chiral drugs underscores the importance of this compound in modern drug discovery efforts. As research continues to uncover new applications for (R)-2,2-difluoro-1-phenylethanol, its role in developing innovative therapeutic agents is likely to expand further.